Cas no 368891-69-4 (PNU 142300)

• Product Name: PNU 142300
• CAS No: 368891-69-4
• Molecular Formula: C₁₆H₂₀FN₃O₆
• Molecular Weight: 369.34500
• CID: 1062938
• PubChem ID: 71751719

PNU 142300 Properties

Names and Identifiers

• PNU 142300
• 2-[2-[4-[(5S)-5-(acetamidomethyl)-2-oxo-1,3-oxazolidin-3-yl]-2-fluoroanilino]ethoxy]acetic acid
• AKOS040756069
• (2-{4-[(5S)-5-(Acetamidomethyl)-2-oxo-1,3-oxazolidin-3-yl]-2-fluoroanilino}ethoxy)acetic acid
• N-[4-[(5S)-5-[(Acetylamino)methyl]-2-oxo-3-oxazolidinyl]-2-fluorophenyl]-N-(2-hydroxyethyl)glycine;
• DTXSID60858327
• 2-[2-[[4-[(5S)-5-[(Acetylamino)methyl]-2-oxo-3-oxazolidinyl]-2-fluorophenyl]amino]ethoxy]-acetic acid
• 368891-69-4

• InChIKey： GEFZWBCMTWREOP-LBPRGKRZSA-N
• Inchi： InChI=1S/C16H20FN3O6/c1-10(21)19-7-12-8-20(16(24)26-12)11-2-3-14(13(17)6-11)18-4-5-25-9-15(22)23/h2-3,6,12,18H,4-5,7-9H2,1H3,(H,19,21)(H,22,23)/t12-/m0/s1
• SMILES： CC(=O)NCC1CN(C(=O)O1)C2=CC(=C(C=C2)NCCOCC(=O)O)F

Computed Properties

• Exact Mass: 369.13400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 9
• Monoisotopic Mass: 369.13361353g/mol
• Heavy Atom Count: 26
• Complexity: 520
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 117Ų

Experimental Properties

• LogP: 1.77840
• PSA: 120.69000